3-[4-(4-morpholinyl)phenyl]-2-(3-nitrophenyl)acrylonitrile
Overview
Description
3-[4-(4-morpholinyl)phenyl]-2-(3-nitrophenyl)acrylonitrile, also known as MNPA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research.
Mechanism of Action
The mechanism of action of 3-[4-(4-morpholinyl)phenyl]-2-(3-nitrophenyl)acrylonitrile involves its binding to specific ion channels in the brain, such as the NMDA receptor and the GABA-A receptor. By binding to these receptors, this compound inhibits their activity, leading to a decrease in the release of neurotransmitters. This ultimately results in a decrease in neural activity, which can have a variety of effects depending on the specific receptor targeted.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are largely dependent on the specific receptor targeted. For example, inhibition of the NMDA receptor can lead to a decrease in synaptic plasticity and neuroprotection, while inhibition of the GABA-A receptor can lead to increased anxiety and seizures. However, further research is needed to fully understand the effects of this compound on these receptors and their downstream signaling pathways.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[4-(4-morpholinyl)phenyl]-2-(3-nitrophenyl)acrylonitrile in lab experiments is its selectivity for specific ion channels, which allows for more precise manipulation of neural activity. Additionally, its relatively simple synthesis method and low cost make it an attractive tool for researchers. However, one limitation is its potential toxicity, which must be carefully monitored in experiments involving living organisms.
Future Directions
There are several potential future directions for research involving 3-[4-(4-morpholinyl)phenyl]-2-(3-nitrophenyl)acrylonitrile. One area of interest is the development of more selective this compound analogs that can target specific subtypes of ion channels. Additionally, further research is needed to fully understand the downstream effects of this compound inhibition on neural signaling pathways. Finally, this compound may have potential applications in the treatment of neurological disorders, although further research is needed to fully explore this possibility.
Scientific Research Applications
3-[4-(4-morpholinyl)phenyl]-2-(3-nitrophenyl)acrylonitrile has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to selectively inhibit the activity of certain ion channels in the brain, leading to a decrease in the release of neurotransmitters such as glutamate and GABA. This makes it a promising tool for studying the role of these ion channels in various neurological disorders, such as epilepsy and depression.
properties
IUPAC Name |
(E)-3-(4-morpholin-4-ylphenyl)-2-(3-nitrophenyl)prop-2-enenitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O3/c20-14-17(16-2-1-3-19(13-16)22(23)24)12-15-4-6-18(7-5-15)21-8-10-25-11-9-21/h1-7,12-13H,8-11H2/b17-12- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXFYWHZOPKYMDJ-ATVHPVEESA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=CC=C(C=C2)C=C(C#N)C3=CC(=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCN1C2=CC=C(C=C2)/C=C(/C#N)\C3=CC(=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.